Cas no 648920-89-2 (Acetamide,N-[[(5S)-3-[4-(3,3-difluoro-4-oxo-1-piperidinyl)-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]-)

• Product Name: Acetamide,N-[[(5S)-3-[4-(3,3-difluoro-4-oxo-1-piperidinyl)-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]-
• CAS No: 648920-89-2
• MF: C₁₇H₁₈F₃N₃O₄
• MW: 385.337734699249
• CID: 412339
• Update Time: 2024-01-29

Acetamide,N-[[(5S)-3-[4-(3,3-difluoro-4-oxo-1-piperidinyl)-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[[(5S)-3-[4-(3,3-difluoro-4-oxo-1-piperidinyl)-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]-
• Acetamide, N-[[(5S)-3-[4-(3,3-difluoro-4-oxo-1-piperidinyl)-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]-

• Inchi： 1S/C17H18F3N3O4/c1-10(24)21-7-12-8-23(16(26)27-12)11-2-3-14(13(18)6-11)22-5-4-15(25)17(19,20)9-22/h2-3,6,12H,4-5,7-9H2,1H3,(H,21,24)/t12-/m0/s1
• InChI Key： IZASEPANQQPALD-LBPRGKRZSA-N
• SMILES： C(NC[C@@H]1OC(=O)N(C2=CC=C(N3CCC(=O)C(F)(F)C3)C(F)=C2)C1)(=O)C

Computed Properties

• Exact Mass: 385.12504

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 594.3±50.0 °C(Predicted)
• PSA: 78.95
• pka: 15.53±0.46(Predicted)